Cas no 102337-98-4 (Benzodthiazol-2-amine)

Benzothiazol-2-amine (CAS 95-16-9) is a heterocyclic organic compound featuring a benzothiazole core with an amine substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. Its rigid aromatic structure and reactive amine group enable its use in coupling reactions and as a building block for more complex molecules. Benzothiazol-2-amine exhibits stability under standard conditions and demonstrates compatibility with a range of chemical transformations. Its applications extend to corrosion inhibitors and rubber accelerators, highlighting its utility in industrial processes. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

Benzodthiazol-2-amine structure

Product Name:Benzodthiazol-2-amine

CAS No:102337-98-4

MF:C₇H₆N₂S

MW:150.200939655304

CID:3049085

PubChem ID:8706

Update Time:2025-10-05

Benzodthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 1,3-benzothiazol-2-amine
- SCHEMBL4511001
- CL4537
- Z56912586
- AI3-52249
- CHEBI:167751
- AKOS016368231
- o-Aminobenzothiazole
- FS-3142
- DB-027802
- 2-Benzothiazolamine,labeled with deuterium(9ci)
- NCGC00091895-02
- NS00010260
- STL139201
- MFCD00005785
- 2-amino benzthiazole
- 2-Benzothiazolylamine
- 2-AMINOBENZOTHIAZOLE
- F1386-0409
- 2Benzothiazolylamine
- NCGC00258372-01
- USAF XR-27
- NSC-4670
- UNII-08K5TLY3EQ
- 2-AMINOBENZOTHIAZOLE [HSDB]
- SMR001370883
- BDBM50335100
- iminobenzothiazoline
- 2-amino-1,3-benzothiazol
- A0277
- 2Iminobenzothiazoline
- DTXSID1024467
- MLS002415693
- 2NH2-BTH
- 2Benzothiazolamine
- 4b34
- Benzothiazole, 2amino
- NCGC00091895-01
- HMS3039J05
- STL186134
- AKOS000119893
- Tox21_200818
- 1,3-benzothiazol-2-ylamine
- 08K5TLY3EQ
- benzothiazolyl-amine
- NSC 4670
- SB18592
- 2-Benzothiazolamine
- NSC4670
- AMINOBENZOTHIAZOLE, 2-
- 84293-42-5
- HSDB 2741
- WLN: T56 BN DSJ CZ
- 3mhw
- 102337-98-4
- 2-aminobenzothiazol
- 2-Aminobenzthiazole
- oAminobenzothiazole
- Q27236407
- Cambridge id 5108799
- 2-Amino-benzothiazole
- 2-AMINOBENZOTHIAZOLE [MI]
- 2aminobenzthiazole
- BP-21206
- CS-W018140
- 2-Amino-1,3-benzothiazole
- CHEMBL329785
- DTXCID804467
- CAS-136-95-8
- BCP26554
- benzo[d]thiazol-2-amine
- EN300-17296
- ABTS impurity
- MU-AMINOBENZTHIAZOLE
- SCHEMBL75245
- BIDD:GT0339
- HY-W017424
- STR00404
- 2-Iminobenzothiazoline
- HMS1577K04
- FA10791
- 136-95-8
- AE-848/01007013
- 2-Benzothiazolamine, homopolymer
- 2-Aminobenzothiazole, 97%
- 1,3-Benzothiazol-2-amine #
- 2(3H)-Benzothiazolimine
- 205-268-4
- 2-Aminobenzothiazole, 6
- USAF EK-3941
- ABV
- Cerium(III) Ionophore, Selectophore(TM), function tested
- Benzothiazol-2-ylamine
- 1,3-benzothiazol-2(3H)-imine
- 2(3H)Benzothiazolimine
- aminobenzothiazole
- Benzothiazole, 2-amino-
- EINECS 205-268-4
- 2-amino-1,3-benzthiazole
- Benzothiazole-2-ylamine
- A15214
- Benzodthiazol-2-amine
- Inchi： 1S/C7H6N2S/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H2,8,9)
- InChI Key： UHGULLIUJBCTEF-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 150.025169g/mol
Monoisotopic Mass: 150.025169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 150.2g/mol
XLogP3: 1.9
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Color/Form: PLATES FROM WATER
Density: 0.5 (NTP, 1992)
Melting Point: 270 °F (NTP, 1992)
Boiling Point: Decomposes (NTP, 1992)
Solubility: less than 1 mg/mL at 66° F (NTP, 1992)

Benzodthiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B016946-1g	Benzo[d]thiazol-2-amine	102337-98-4		1g	$ 45.00	2022-06-07
TRC	B016946-2.5g	Benzo[d]thiazol-2-amine	102337-98-4		2.5g	$ 60.00	2022-06-07

Benzodthiazol-2-amine Related Literature

1. Iodine-catalyzed formation of substituted 2-aminobenzothiazole derivatives in PEG400

G. Dumonteil,M.-A. Hiebel,M.-C. Scherrmann,S. Berteina-Raboin RSC Adv. 2016 6 73517
2. Transition metal-catalyzed N-arylations of amidines and guanidines

Tom R. M. Rauws,Bert U. W. Maes Chem. Soc. Rev. 2012 41 2463
3. Recent advances in the synthesis of 2-substituted benzothiazoles: a review

Neelam P. Prajapati,Rajesh H. Vekariya,Mayuri A. Borad,Hitesh D. Patel RSC Adv. 2014 4 60176
4. Contemporary progress in the synthesis and reactions of 2-aminobenzothiazole: a review

Tulshiram L. Dadmal,Sangita D. Katre,Mustapha C. Mandewale,Ravindra M. Kumbhare New J. Chem. 2018 42 776
5. Benign synthesis of fused-thiazoles with enone-based natural products and drugs for lead discovery

Rawan Alnufaie,Mohamad Akbar Ali,Ibrahim S. Alkhaibari,Subrata Roy,Victor W. Day,Mohammad A. Alam New J. Chem. 2021 45 6001

Additional information on Benzodthiazol-2-amine

Benzodthiazol-2-amine: A Comprehensive Overview

Benzodthiazol-2-amine, also known by its CAS number CAS No. 102337-98-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its benzodthiazole ring structure, has garnered attention due to its unique chemical properties and potential uses in drug development, optoelectronics, and advanced materials. Recent studies have further elucidated its structural properties and functional applications, making it a subject of interest for both academic and industrial research.

The chemical structure of Benzodthiazol-2-amine consists of a benzene ring fused with a thiazole ring, where the amine group is located at the 2-position. This arrangement imparts the compound with distinct electronic properties, making it suitable for applications that require precise control over electron transfer processes. The compound's ability to act as a ligand in coordination chemistry has been explored in recent studies, particularly in the context of metalloorganic frameworks (MOFs) and catalytic systems. These findings highlight its potential as a building block for advanced materials with tailored functionalities.

One of the most promising applications of Benzodthiazol-2-amine lies in the field of optoelectronics. Researchers have demonstrated that this compound can be used as a dopant in organic light-emitting diodes (OLEDs), enhancing their efficiency and stability. The compound's ability to facilitate charge transport and suppress exciton quenching makes it an ideal candidate for improving the performance of OLED devices. Recent advancements in this area have been documented in high-impact journals, underscoring its role in next-generation display technologies.

In addition to its electronic applications, Benzodthiazol-2-amine has shown potential in the field of drug discovery. Its structural similarity to certain bioactive molecules has led researchers to investigate its pharmacological properties. Studies have revealed that the compound exhibits moderate activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored, providing insights into its therapeutic applications.

The synthesis of Benzodthiazol-2-amine has also been a topic of recent research interest. Traditional methods involving multi-step reactions have been optimized to improve yield and purity, while novel approaches leveraging green chemistry principles have been proposed. These advancements not only enhance the scalability of production but also align with growing environmental concerns in the chemical industry.

From a sustainability perspective, the use of Benzodthiazol-2-amine in eco-friendly materials is another area gaining traction. Its incorporation into biodegradable polymers and sustainable composites has been explored, offering potential solutions for reducing environmental impact while maintaining functional performance.

In conclusion, Benzodthiazol-2-amine (CAS No. 102337-98-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in advancing modern technologies and materials science.